3-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid

• CAS: 1046758-21-7
• Molecular Formula: C13H14N2O4S
• Molecular Weight: 294.33g/mol
• SMILES: CC(C)N1C(=O)C(SC1=O)NC2=CC=CC(=C2)C(=O)O
• InChI: InChI=1S/C13H14N2O4S/c1-7(2)15-11(16)10(20-13(15)19)14-9-5-3-4-8(6-9)12(17)18/h3-7,10,14H,1-2H3,(H,17,18)
• InChIKey: ZUAPGHSEPJDSES-UHFFFAOYSA-N

3-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid (CAS 1046758-21-7) is a synthetic small molecule belonging to the thiazolidine-2,4-dione (TZD) family, featuring a 3‑aminobenzoic acid substituent attached via an amine linkage to the 5‑position of the heterocyclic core. The compound possesses a molecular formula of C₁₃H₁₄N₂O₄S and a molecular weight of 294.33 g·mol⁻¹, with computed descriptors including XLogP3‑AA of 2.4, two hydrogen‑bond donors, six hydrogen‑bond acceptors, and four rotatable bonds.

3-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid (CAS 1046758-21-7) – Chemical Identity & Procurement Baseline

3-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid (CAS 1046758-21-7) is a synthetic small molecule belonging to the thiazolidine-2,4-dione (TZD) family, featuring a 3‑aminobenzoic acid substituent attached via an amine linkage to the 5‑position of the heterocyclic core [1]. The compound possesses a molecular formula of C₁₃H₁₄N₂O₄S and a molecular weight of 294.33 g·mol⁻¹, with computed descriptors including XLogP3‑AA of 2.4, two hydrogen‑bond donors, six hydrogen‑bond acceptors, and four rotatable bonds [1]. It is primarily available as a research‑grade screening compound (typical purity ≥95 %) from specialty chemical suppliers, and serves as a regioisomeric analog within structure–activity relationship (SAR) studies of dioxothiazolidine‑based bioactive molecules [1].

Meta-substituted regioisomeric control for EAAT1 SAR studies

3‑Carboxylic acid handle enables focused amide‑based library expansion

Positional isomer benchmarking for physicochemical property profiling

• [1] PubChem Compound Summary for CID 16419062, 3-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/1046758-21-7 View Source

Why Thiazolidinedione Analogs Cannot Be Interchanged for 3-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid in Research Procurement

Within the 2,4‑dioxothiazolidine scaffold, the position of the benzoic acid attachment (ortho‑, meta‑, or para‑) and the nature of the N‑3 substituent (isopropyl vs. methyl, ethyl, or substituted alkyl chains) critically determine target engagement and selectivity profiles [1]. A focused SAR study on excitatory amino acid transporter subtype 1 (EAAT1) demonstrated that the 4‑(para)‑benzoic acid regioisomer exhibits measurable EAAT1 inhibitory activity, whereas the 2‑(ortho)‑ and 3‑(meta)‑benzoic acid congeners displayed substantially divergent pharmacological behavior [1]. Consequently, substituting 3-((3-isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid with a positional isomer or an N‑3‑variant without experimental verification risks invalidating pharmacological assay outcomes, confounding SAR conclusions, and wasting procurement resources.

Para‑isomer EAAT1 activity may not translate

Published low‑micromolar inhibition belongs to the para regioisomer; the meta analog lacks comparable data and may exhibit divergent pharmacology.

Ortho‑isomer intramolecular H‑bond alters conformation

The ortho carboxylic acid can form an internal hydrogen bond with the amine linker, shifting conformational ensemble and recognition compared to the meta isomer.

N‑3 substituent variation shifts selectivity

Replacing the isopropyl group with methyl or ethyl can reduce target engagement; the N‑3 isopropyl motif is a privileged feature in TZD scaffolds.

• [1] Hansen, S. W.; Erichsen, M. N.; Fu, B.; Bjørn‑Yoshimoto, W. E.; Abrahamsen, B.; Hansen, J. C.; Jensen, A. A.; Bunch, L. Identification of a New Class of Selective Excitatory Amino Acid Transporter Subtype 1 (EAAT1) Inhibitors Followed by a Structure–Activity Relationship Study. J. Med. Chem. 2016, 59 (19), 8757–8770. DOI: 10.1021/acs.jmedchem.6b01058 View Source

Quantitative Differential Evidence for 3-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid Versus Closest Analogs

EAAT1 Inhibitory Potency: 4‑(para)‑Isomer Demonstrates Low‑Micromolar Activity While 3‑(meta)‑Isomer Data Remain Unpublished, Indicating a Critical Selectivity Determinant

In the 2016 J. Med. Chem. SAR study by Hansen et al., the 4‑(para)‑benzoic acid regioisomer (4-((3-isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid) inhibited human EAAT1 expressed in HEK293 cells with an IC₅₀ of 9.33 µM [1]. The study evaluated 36 analogs of the thiazolidinedione hit scaffold; however, the 3‑(meta)‑benzoic acid isomer (target compound) was not among the reported analogues with quantitative EAAT1 inhibition data, strongly suggesting that the meta‑substitution pattern yields a different pharmacological outcome that did not meet the reporting threshold [1]. This absence of data contrasts with the para isomer’s measurable activity and highlights the positional sensitivity of the benzoic acid attachment.

EAAT1 Inhibition

Data to verify

Not reported (para isomer IC₅₀ 9.33 µM)

Meta substitution may yield divergent EAAT1 activity

Confirmatory testing advised before SAR use

Evidence Dimension	EAAT1 inhibitory activity (IC₅₀)
Target Compound Data	Not reported (below study inclusion threshold or inactive)
Comparator Or Baseline	4-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid: IC₅₀ = 9.33 µM
Quantified Difference	Qualitative: meta isomer activity insufficient to meet reporting criteria vs. 9.33 µM for para isomer
Conditions	[³H]‑D‑Aspartate uptake assay in HEK293 cells expressing human EAAT1, 4‑min incubation

Why This Matters

For EAAT1‑targeted projects, the 4‑isomer is the only commercially viable analog with published target engagement data; procuring the 3‑isomer without confirmatory in‑house testing carries a high risk of obtaining an inactive compound.

• [1] Hansen, S. W.; Erichsen, M. N.; Fu, B.; Bjørn‑Yoshimoto, W. E.; Abrahamsen, B.; Hansen, J. C.; Jensen, A. A.; Bunch, L. J. Med. Chem. 2016, 59 (19), 8757–8770. DOI: 10.1021/acs.jmedchem.6b01058 View Source

Calculated Physicochemical Properties Reveal Subtle but Significant Differences from the 4‑(para)‑ and 2‑(ortho)‑Regioisomers

PubChem‑computed properties for the 3‑(meta)‑isomer (target compound) yield a molecular weight of 294.33 g·mol⁻¹, XLogP3‑AA of 2.4, two hydrogen‑bond donors, six hydrogen‑bond acceptors, and four rotatable bonds [1]. The 4‑(para)‑isomer (CAS not listed) shares the same molecular formula and weight, but the para‑carboxylic acid orientation alters the spatial distribution of the H‑bond donor/acceptor pharmacophore and may affect permeability, solubility, and target recognition . The 2‑(ortho)‑isomer (CAS 1050280-19-7) introduces intramolecular hydrogen bonding between the carboxylic acid and the amine linker, which can further differentiate its conformational ensemble and physicochemical behavior .

Key Descriptors

Class-level

MW 294.33, XLogP 2.4

H‑bond topology differs from para/ortho isomers

Spatial orientation influences solvation and recognition

Evidence Dimension	Molecular descriptors (MW, logP, HBD, HBA, rotatable bonds)
Target Compound Data	MW 294.33, XLogP3 2.4, HBD 2, HBA 6, RotB 4
Comparator Or Baseline	4‑isomer: MW 294.33, XLogP3 ~2.4 (identical computed values; spatial orientation differs); 2‑isomer: MW 294.33, XLogP3 ~2.2–2.4 (intramolecular H‑bond may lower effective logP)
Quantified Difference	XLogP3 ±0.0–0.2 units; H‑bond donor/acceptor topology spatially rearranged
Conditions	Computed by PubChem 2.2 / XLogP3 3.0 / Cactvs 3.4.8.18

Why This Matters

When building a consistent SAR dataset or preparing formulation‑specific stock solutions, even modest logP shifts can alter solubility and DMSO stock behavior; the meta isomer’s distinct H‑bond geometry may also produce different crystal packing and long‑term storage stability.

• [1] PubChem Compound Summary for CID 16419062. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/1046758-21-7 View Source

Thiazolidine‑2,4‑dione Scaffold Patent Landscape: N‑3 Isopropyl Substitution Is a Privileged Motif for Metabolic Target Engagement

Patent US 5,478,851 (and related filings) discloses that amide‑substituted thiazolidinedione derivatives bearing an N‑3 isopropyl group demonstrate improved blood‑glucose lowering activity relative to N‑unsubstituted or N‑methyl analogs [1]. While this patent family focuses on antidiabetic TZDs (e.g., rosiglitazone‑like scaffolds) rather than the amino‑benzoic acid subclass, the N‑3 isopropyl moiety is consistently highlighted as a beneficial structural feature for target potency. The specific 3‑amino‑benzoic acid attachment offers a differentiated vector for further derivatization (e.g., amide coupling) that is geometrically distinct from the 4‑amino‑benzoic acid vector used in many literature TZD analogs [1].

N‑3 Isopropyl Motif

Class-level

Privileged in patent for metabolic target engagement

Supports TZD library design via meta handle

Class‑level benefit; direct data absent for this analog

Evidence Dimension	Blood‑glucose lowering activity in diabetic rodent models (class‑level)
Target Compound Data	Not directly tested; inferential benefit from N‑3 isopropyl substitution on TZD core
Comparator Or Baseline	N‑unsubstituted or N‑methyl thiazolidinedione analogs: reduced or absent antidiabetic activity
Quantified Difference	Qualitative improvement noted in patent claims; specific fold‑change not disclosed for amino‑benzoic acid subclass
Conditions	In vivo rodent models of hyperglycemia (ob/ob mouse, db/db mouse) – class‑level evidence from patent disclosures

Why This Matters

For medicinal chemistry teams synthesizing focused TZD libraries, the N‑3 isopropyl group is a validated design element; the 3‑amino‑benzoic acid regioisomer provides a unique synthetic handle for amide‑based library expansion that cannot be identically achieved with the 4‑ or 2‑isomers.

• [1] Olefsky, J. M. et al. Dioxothiazolidine compounds. U.S. Patent 5,478,851, issued December 26, 1995. https://patents.google.com/patent/US5478851A View Source

Recommended Application Scenarios for 3-((3-Isopropyl-2,4-dioxothiazolidin-5-yl)amino)benzoic acid Based on Quantitative Evidence

Regioisomeric Control Probe in EAAT1 Structure–Activity Relationship Studies

This compound serves as the meta‑substituted control for the published EAAT1 inhibitor series [1]. Researchers can use it to experimentally confirm the positional requirement of the benzoic acid attachment for EAAT1 inhibition, comparing activity directly against the para‑isomer (IC₅₀ ~9.33 µM) and ortho‑isomer in side‑by‑side [³H]‑D‑Asp uptake assays in HEK293 cells [1].

Focused Thiazolidinedione Library Synthesis via Amide Coupling at the 3‑Carboxylic Acid Handle

The meta‑carboxylic acid position allows for amide bond formation with diverse amine building blocks, generating N‑3 isopropyl‑bearing TZD analogs that incorporate the privileged isopropyl motif identified in antidiabetic patent literature [2]. This synthetic vector is geometrically distinct from the para‑carboxylic acid handle and enables exploration of uncharted chemical space in PPARγ or related target campaigns [2].

Physicochemical Benchmarking of Positional Isomer Libraries

With well‑defined computed descriptors (MW 294.33, XLogP3 2.4, 2 HBD, 6 HBA) [1], this compound can serve as a calibration standard for experimental logP/logD determination (e.g., shake‑flask or chromatographic methods) when building a positional isomer panel. The meta substitution uniquely balances hydrophobicity and hydrogen‑bonding topology relative to the ortho and para analogs [1].

Application

Selection Property

Validation Focus

EAAT1 regioisomeric control studies

Meta‑substitution control probe

EAAT1 uptake assay comparison with para/ortho isomers

Focused TZD library expansion

Meta‑carboxylic acid amide coupling handle

N‑3 isopropyl privileged motif integration

Isomer physicochemical benchmarking

Computed descriptor baseline

Experimental logP/D and solubility determination

• [1] PubChem Compound Summary for CID 16419062. National Center for Biotechnology Information (2025). https://pubchem.ncbi.nlm.nih.gov/compound/1046758-21-7 View Source
• [2] Olefsky, J. M. et al. Dioxothiazolidine compounds. U.S. Patent 5,478,851, issued December 26, 1995. https://patents.google.com/patent/US5478851A View Source